Cas no 2580216-22-2 (ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate)

• Product Name: ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate
• CAS No: 2580216-22-2
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 5661808
• PubChem ID: 165892591
• Update Time: 2025-09-28

ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
• 2580216-22-2
• EN300-27723612
• ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate

• Inchi： 1S/C8H10F3N3O2/c1-2-16-6(15)4-14-3-5(12)7(13-14)8(9,10)11/h3H,2,4,12H2,1H3
• InChI Key： XHFZCNHXLGJZGW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC(=O)OCC)N=1)N)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate

Comprehensive Overview of Ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate (CAS No. 2580216-22-2)

The compound ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate (CAS No. 2580216-22-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a trifluoromethyl group and an amino-functionalized pyrazole core, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as enzymes and receptors.

One of the most searched questions related to this compound is: "What are the synthetic routes for ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and esterification. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for designing molecules with improved pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate fluorinated building blocks into drug candidates.

In the context of current research trends, ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate is often discussed alongside keywords like "fluorinated pyrazole derivatives" and "heterocyclic compounds in drug design." These terms reflect the broader interest in fluorine-containing heterocycles, which are pivotal in developing therapeutics for conditions such as inflammatory diseases and metabolic disorders. The compound's pyrazole moiety is particularly noteworthy, as pyrazole-based drugs like celecoxib have demonstrated clinical success.

Another frequently asked question is: "How does the trifluoromethyl group influence the biological activity of this compound?" The trifluoromethyl group is known to enhance binding affinity to target proteins, improve membrane permeability, and resist oxidative degradation. These properties make ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate a promising candidate for further optimization in hit-to-lead campaigns. Additionally, its ester functionality allows for facile derivatization, enabling the exploration of diverse chemical space.

From an industrial perspective, the demand for high-purity intermediates like this compound is rising, driven by the need for efficient and scalable synthetic routes. Companies specializing in custom synthesis and contract research often highlight such compounds in their portfolios, catering to pharmaceutical and agrochemical clients. The compound's CAS No. 2580216-22-2 serves as a unique identifier, ensuring precise communication across supply chains and regulatory submissions.

Environmental and safety considerations are also critical when working with ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate. Researchers frequently search for "handling guidelines for fluorinated pyrazoles" to ensure compliance with laboratory safety protocols. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability.

In summary, ethyl 2-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate (CAS No. 2580216-22-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural features, including the trifluoromethyl group and pyrazole ring, align with contemporary research priorities, making it a subject of ongoing investigation. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in advancing therapeutic innovation.